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Compound of Interest

Compound Name: MFN2 agonist-1

Cat. No.: B6146729 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of novel chemical compounds like MFN2 agonist-1 is a critical component of laboratory safety

and regulatory compliance. While a specific Safety Data Sheet (SDS) for MFN2 agonist-1 is

not publicly available, established protocols for the disposal of research-grade chemicals

provide a clear framework for its safe management. The primary directive is to treat the

compound as hazardous waste and to adhere strictly to the guidelines established by your

institution's Environmental Health and Safety (EHS) department.[1]

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to consult your institution's specific

protocols for chemical waste.[1] Always wear appropriate personal protective equipment (PPE),

including chemical-resistant gloves, a lab coat, and eye protection.[2] All handling of MFN2
agonist-1, including preparation for disposal, should be conducted in a well-ventilated area,

preferably within a chemical fume hood to avoid inhalation of any dust or aerosols.[3]

Step-by-Step Disposal Protocol
The disposal of MFN2 agonist-1, whether as unused product, contaminated materials, or

solutions, must be managed systematically to ensure safety and compliance.

1. Waste Identification and Segregation:
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Unused Product: Any unwanted or expired MFN2 agonist-1 should be treated as chemical

waste. Do not discard it in the regular trash or down the drain.[1]

Contaminated Materials: All items that have come into contact with MFN2 agonist-1, such

as gloves, pipette tips, vials, and bench paper, must be disposed of as contaminated waste.

[1]

Solutions: Solutions containing MFN2 agonist-1 are to be collected in a designated, sealed,

and properly labeled waste container.[1] It is crucial not to mix different waste streams.[4] For

instance, halogenated and non-halogenated solvents should be kept separate.[2]

2. Waste Collection and Container Management:

Liquid Waste: Use a chemically resistant container with a secure screw-on cap for liquid

waste. The container must be clearly labeled with "Hazardous Waste" and the full chemical

name, "MFN2 agonist-1".[1][4]

Solid Waste: Collect contaminated lab supplies in a designated, puncture-resistant container

or a clearly labeled bag for chemical waste.[1]

Container Integrity: Ensure all waste containers are in good condition, not leaking, and are

kept tightly capped except when adding waste.[4]

3. Storage of Chemical Waste:

Store waste containers in a designated, well-ventilated, and secure area.[1]

This storage area should be away from incompatible materials to prevent accidental

reactions.[1][4] For example, acids should be segregated from bases, and oxidizers from

organic compounds.[4]

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.[1][4] They will provide specific instructions for the final

disposal process in accordance with federal, state, and local regulations.[1]
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Never abandon chemicals in the laboratory.[2]

Key Chemical Information for Disposal
The following table summarizes essential information pertinent to the safe disposal of a

research chemical like MFN2 agonist-1. This data is based on general knowledge of similar

compounds and best practices, in the absence of a specific SDS.

Property Information

Chemical Name MFN2 agonist-1

CAS Number 2230047-87-5[5][6]

Molecular Formula C21H29N5OS[6]

Molecular Weight 399.55 g/mol [6]

Physical State Solid (powder)

Storage (as product)
Powder: -20°C for 3 years. In solvent: -80°C for

1 year.[6]

Known Hazards

As a research chemical with limited data, it

should be handled as a potentially hazardous

substance. A similar compound, Mitochondrial

fusion promoter M1, is classified as harmful if

swallowed, causes skin and serious eye

irritation, and may cause respiratory irritation.[3]

Incompatibilities
Unknown. As a precaution, segregate from

strong acids, bases, and oxidizing agents.[4]

Disposal Method

Dispose of as hazardous chemical waste

through an approved institutional program. Do

not dispose of down the drain or in regular trash.

[1]

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of MFN2 agonist-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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